Cas no 401-81-0 (3-Iodobenzotrifluoride)

3-Iodobenzotrifluoride (CAS 401-81-0) is a halogenated aromatic compound featuring a trifluoromethyl group and an iodine substituent on the benzene ring. This reagent is widely used in organic synthesis, particularly in cross-coupling reactions such as Suzuki, Stille, and Negishi couplings, due to the reactivity of the iodine moiety. The electron-withdrawing trifluoromethyl group enhances its utility in electrophilic substitution reactions and as a building block for pharmaceuticals, agrochemicals, and advanced materials. Its stability and well-defined reactivity make it a preferred intermediate for introducing trifluoromethylated aromatic frameworks. The compound is typically handled under inert conditions to preserve its integrity.
3-Iodobenzotrifluoride structure
3-Iodobenzotrifluoride structure
Product name:3-Iodobenzotrifluoride
CAS No:401-81-0
MF:C7H4F3I
MW:272.006344795227
MDL:MFCD00001049
CID:37251
PubChem ID:67868

3-Iodobenzotrifluoride Chemical and Physical Properties

Names and Identifiers

    • 1-Iodo-3-(trifluoromethyl)benzene
    • 3-Iodobenzotrifluoride
    • 1-iodo-3-(trifluoromethyl)-benzen
    • m-Iodo-alpha,alpha,alpha-trifluorotoluene
    • Toluene, alpha,alpha,alpha-trifluoro-m-iodo-
    • M-(TRIFLUOROMETHYL)IODOBENZENE
    • M-IODO TRIFLUORO TOLUENE
    • 3-Iodobenzotrifluoride (stabilized with Copper chip)
    • α,α,α-trifluoro-m-iodotoluene
    • 3-Iodo-α,α,α-trifluorotoluene
    • 1-Iodo-3-(trifluoromethyl)benzene (stabilized with Copper chip)
    • 3-Iodo-α,α,α-trifluorotoluene (stabilized with Copper chip)
    • 3-Iodo-alpha,alpha,alpha-trifluorotoluene
    • m-Iodobenzotrifluoride
    • Benzene, 1-iodo-3-(trifluoromethyl)-
    • 3-Iodobenztrifluoride
    • 3-trifluoromethyliodobenzene
    • 3-TRIFLUOROMETHYL-IODOBENZENE
    • alpha,alpha,alpha-Trifluoro-m-iodotoluene
    • 1-iodo-3-trifluoromethylbenzene
    • IGISPMBUGPHLBY-UHFFFAOYSA-N
    • 3-IODO-1-TRIFLUOROMETHYLBENZENE
    • 1-Iodo-3-(trifluoromethyl)benzene;1-Iodo-3-(trifluoromethyl)benzene
    • NSC88322
    • NCIOpen2_005344
    • 3-(Trifluoromethyl)iodobenzene
    • J-650105
    • 1-(trifluoromethyl)-3-iodobenzene
    • SCHEMBL1377
    • 3-Iodobenzotrifluoride, 98%
    • Toluene,.alpha.,.alpha.-trifluoro-m-iodo-
    • NSC 88322
    • D77643
    • PS-11771
    • AKOS005254537
    • CS-W003967
    • AM20040402
    • 1-iodo-3-trifluoromethyl-benzene
    • BP-21174
    • 3-trifluoromethlyiodobenzene
    • A6719
    • NS00043143
    • AB00129
    • I+/-,I+/-,I+/--trifluoro-m-iodotoluene
    • m-Iodo-.alpha.,.alpha.,.alpha.-trifluorotoluene
    • F0001-1130
    • InChI=1/C7H4F3I/c8-7(9,10)5-2-1-3-6(11)4-5/h1-4
    • I0385
    • UNII-KW752XDX45
    • FT-0615898
    • DTXSID6059948
    • EINECS 206-934-7
    • W-106382
    • 401-81-0
    • .alpha.,.alpha.-Trifluoro-m-iodotoluene
    • EN300-21158
    • m-iodine trifluoro toluene
    • KW752XDX45
    • NSC-88322
    • 3-iodo-trifluoromethylbenzene
    • Toluene, .alpha.,.alpha.,.alpha.-trifluoro-m-iodo-
    • MFCD00001049
    • .alpha.,.alpha.,.alpha.-Trifluoro-m-iodotoluene
    • AC-4143
    • 3-Iodobenzotrifluoride,98%
    • 1-Iodo-3-(trifluoromethyl)benzene, 3-Iodo-alpha,alpha,alpha-trifluorotoluene
    • MDL: MFCD00001049
    • Inchi: 1S/C7H4F3I/c8-7(9,10)5-2-1-3-6(11)4-5/h1-4H
    • InChI Key: IGISPMBUGPHLBY-UHFFFAOYSA-N
    • SMILES: IC1=C([H])C([H])=C([H])C(C(F)(F)F)=C1[H]
    • BRN: 2088596

Computed Properties

  • Exact Mass: 271.93098g/mol
  • Surface Charge: 0
  • XLogP3: 3.6
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Rotatable Bond Count: 0
  • Monoisotopic Mass: 271.93098g/mol
  • Monoisotopic Mass: 271.93098g/mol
  • Topological Polar Surface Area: 0Ų
  • Heavy Atom Count: 11
  • Complexity: 132
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • Surface Charge: 0
  • Tautomer Count: nothing

Experimental Properties

  • Color/Form: Not available
  • Density: 1.887 g/mL at 25 °C(lit.)
  • Melting Point: -8 ºC
  • Boiling Point: 82-82.5 °C/25 mmHg(lit.)
  • Flash Point: Fahrenheit: 158 ° f
    Celsius: 70 ° c
  • Refractive Index: n20/D 1.517(lit.)
  • Water Partition Coefficient: Insoluble
  • PSA: 0.00000
  • LogP: 3.31000
  • Solubility: Not available
  • Sensitiveness: Light Sensitive

3-Iodobenzotrifluoride Security Information

  • Symbol: GHS05
  • Prompt:dangerous
  • Signal Word:Danger
  • Hazard Statement: H314
  • Warning Statement: P280,P305+P351+P338,P310
  • Hazardous Material transportation number:UN 3265 8/PG 2
  • WGK Germany:3
  • Hazard Category Code: 34
  • Safety Instruction: S26-S27-S36/37/39-S45-S37/39
  • Hazardous Material Identification: C
  • Hazard Level:8
  • Safety Term:8
  • Risk Phrases:R36/37/38
  • HazardClass:8
  • Packing Group:III
  • TSCA:T
  • Packing Group:III
  • PackingGroup:II

3-Iodobenzotrifluoride Customs Data

  • HS CODE:2903999090
  • Customs Data:

    China Customs Code:

    2903999090

    Overview:

    2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

3-Iodobenzotrifluoride Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Oakwood
001195-10g
3-Iodobenzotrifluoride
401-81-0 98%
10g
$19.00 2024-07-19
Enamine
EN300-21158-0.1g
1-iodo-3-(trifluoromethyl)benzene
401-81-0 95%
0.1g
$19.0 2023-09-16
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R009034-25g
3-Iodobenzotrifluoride
401-81-0 98%
25g
¥72 2024-05-23
TRC
I706338-500mg
1-iodo-3-(trifluoromethyl)benzene
401-81-0
500mg
$64.00 2023-05-18
Life Chemicals
F0001-1130-5g
3-Iodobenzotrifluoride
401-81-0 95%+
5g
$60.0 2023-09-07
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
I95830-100g
1-Iodo-3-(trifluoromethyl)benzene
401-81-0 98%
100g
¥281.0 2022-04-27
Fluorochem
001195-1g
3-Iodobenzotrifluoride
401-81-0 98%
1g
£10.00 2022-03-29
Life Chemicals
F0001-1130-0.25g
3-Iodobenzotrifluoride
401-81-0 95%+
0.25g
$18.0 2023-09-07
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
I121047-10g
3-Iodobenzotrifluoride
401-81-0 98%,
10g
¥41.90 2023-09-02
eNovation Chemicals LLC
D388739-5g
3-Iodobenzotrifluoride (stabilized with copper chip)
401-81-0 97%
5g
$105 2024-05-24

Additional information on 3-Iodobenzotrifluoride

Properties and Applications of 3-Iodobenzotrifluoride (CAS No 401-81-0)

3-Iodobenzotrifluoride (CAS No 401-81-0) is a fluorinated aromatic compound that has garnered significant attention in the field of organic synthesis and pharmaceutical research. Its unique structure, featuring both an iodine substituent and a trifluoromethyl group on a benzene ring, makes it a versatile intermediate in the synthesis of various complex molecules. The compound's reactivity and stability under different conditions have positioned it as a valuable tool in the development of novel chemical entities.

The molecular formula of 3-Iodobenzotrifluoride (CAS No 401-81-0) is C₆H₃F₃I, and it is classified as an organofluorine compound. The presence of the trifluoromethyl group enhances its electronic properties, making it useful in cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are pivotal in constructing biaryl systems. These systems are frequently found in biologically active molecules, including pharmaceuticals and agrochemicals.

In recent years, 3-Iodobenzotrifluoride (CAS No 401-81-0) has been increasingly utilized in the synthesis of fluorinated heterocycles. Fluorinated heterocycles are of particular interest due to their enhanced metabolic stability and improved pharmacokinetic profiles. Researchers have demonstrated its efficacy in constructing thiazoles, pyridines, and pyrimidines, which are core motifs in many drug candidates. For instance, a study published in the Journal of Organic Chemistry highlighted its role in the preparation of fluorinated thiazole derivatives, which exhibited promising antiviral activities.

The reactivity of 3-Iodobenzotrifluoride (CAS No 401-81-0) is further exploited in transition-metal-catalyzed reactions. The iodine atom serves as a handle for palladium-catalyzed cross-coupling reactions with various nucleophiles, including boronic acids, stannanes, and organometallic reagents. These reactions are fundamental in the construction of carbon-carbon bonds and have been instrumental in the total synthesis of complex natural products. A notable example is its use in the synthesis of (+)-Sclareolide B, a sesquiterpene lactone with potential anti-inflammatory properties.

Another area where 3-Iodobenzotrifluoride (CAS No 401-81-0) has shown promise is in the development of liquid crystals and advanced materials. The combination of fluorine atoms and an iodine substituent imparts unique electronic and optical properties to the compound. These properties make it suitable for applications in organic light-emitting diodes (OLEDs) and other display technologies. Researchers have reported its incorporation into molecular architectures that exhibit high thermal stability and excellent luminescence characteristics.

The pharmaceutical industry has also leveraged 3-Iodobenzotrifluoride (CAS No 401-81-0) for the discovery and development of new therapeutic agents. Its structural features allow for easy modification at multiple positions, enabling medicinal chemists to explore diverse chemical space. For example, it has been used to synthesize kinase inhibitors targeting various diseases, including cancer and inflammatory disorders. The trifluoromethyl group often enhances binding affinity to biological targets, making it a valuable scaffold for drug design.

In conclusion, 3-Iodobenzotrifluoride (CAS No 401-81-0) is a multifaceted compound with broad applications across organic synthesis, pharmaceutical research, and material science. Its unique structural attributes make it an indispensable tool for chemists seeking to develop novel molecules with enhanced functionality. As research continues to uncover new methodologies and applications, the importance of 3-Iodobenzotrifluoride (CAS No 401-81-0) is expected to grow even further.

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